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Compound of Interest

Compound Name: p-Tolyl disulfide

Cat. No.: B093600 Get Quote

This guide provides immediate and essential safety protocols for researchers, scientists, and

drug development professionals working with p-Tolyl disulfide. Adherence to these

procedures is critical for ensuring personal safety and proper management of this chemical.

Quantitative Safety Data
While specific quantitative exposure limits for p-Tolyl disulfide have not been established by

major regulatory bodies, the following table summarizes its known hazard classifications and

recommended protective measures.
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Parameter Value/Recommendation Source

OSHA PEL Not Available [1]

NIOSH REL Not Available [1]

ACGIH TLV Not Available [1]

Hazard Classifications

Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory system)

[2]

Recommended Gloves

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Specific

breakthrough time data is not

available; consult

manufacturer's resistance

guide for suitability.

[3][4][5]

Recommended Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

[1][3]

Recommended Respiratory

Protection

For dusts or aerosols, a

NIOSH-approved N95 or

higher-level respirator is

recommended.

[6]

Detailed Protocol for Handling p-Tolyl Disulfide
This step-by-step protocol outlines the necessary procedures for the safe handling and

disposal of p-Tolyl disulfide.

Pre-Handling Preparations
Risk Assessment: Before beginning any work, conduct a thorough risk assessment specific

to the planned experiment, considering the quantity of p-Tolyl disulfide to be used and the
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potential for exposure.

Fume Hood: Ensure a certified and operational chemical fume hood is available. All handling

of p-Tolyl disulfide solid and its solutions should be performed within the fume hood.[1]

Emergency Equipment: Verify the location and functionality of the nearest safety shower and

eyewash station.[3]

Personal Protective Equipment (PPE) Inspection:

Gloves: Select chemical-resistant gloves. Inspect for any signs of degradation, punctures,

or tears before use.[7]

Eye Protection: Don safety glasses with side shields or chemical safety goggles.

Lab Coat: Wear a flame-resistant lab coat with sleeves fully extended.

Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be

controlled by the fume hood, a NIOSH-approved respirator is required.[6]

Handling Procedure
Weighing and Transfer:

Handle p-Tolyl disulfide as a solid in a manner that minimizes dust generation.

Use a disposable weighing boat or weigh paper.

Carefully transfer the solid to the reaction vessel using a spatula.

Dissolution:

If preparing a solution, add the solvent to the vessel containing the p-Tolyl disulfide
slowly to avoid splashing.

During Reaction:

Keep the reaction vessel closed or covered to the extent possible.
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Maintain the sash of the fume hood at the lowest practical height.

Post-Handling and Storage
Decontamination:

Wipe down the work surface in the fume hood with an appropriate solvent and then with

soap and water.

Thoroughly wash hands and forearms with soap and water after removing gloves.

Storage:

Store p-Tolyl disulfide in a tightly sealed, properly labeled container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1]

Disposal Plan
Waste Characterization: p-Tolyl disulfide waste must be characterized to determine if it is a

hazardous waste according to the EPA's regulations outlined in 40 CFR Part 261.[1] It is the

responsibility of the waste generator to make this determination.

Waste Segregation:

Solid Waste: Collect unused p-Tolyl disulfide and any grossly contaminated disposable

materials (e.g., weigh boats, gloves, paper towels) in a designated, sealed, and labeled

hazardous waste container.

Liquid Waste: Collect solutions containing p-Tolyl disulfide in a separate, sealed, and

labeled hazardous waste container. Do not mix with other waste streams unless

compatible.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.
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Do not dispose of p-Tolyl disulfide down the drain or in the regular trash.[1]

Operational Workflow
The following diagram illustrates the logical workflow for the safe handling of p-Tolyl disulfide.
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of p-Tolyl Disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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